N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide

• Molecular Formula: C17H18Cl2N2O3S
• Molecular Weight: 401.3 g/mol
• IUPAC Name: N-[3-[2-(2,4-dichlorophenoxy)propanoylamino]propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H18Cl2N2O3S/c1-11(24-14-6-5-12(18)10-13(14)19)16(22)20-7-3-8-21-17(23)15-4-2-9-25-15/h2,4-6,9-11H,3,7-8H2,1H3,(H,20,22)(H,21,23)
• InChI Key: IPYITODPQYRVNM-UHFFFAOYSA-N
• SMILES: CC(C(=O)NCCCNC(=O)C1=CC=CS1)OC2=C(C=C(C=C2)Cl)Cl

Description

N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide, also known as DAPT, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit Notch signaling. Notch signaling is a highly conserved pathway that plays a critical role in cell fate determination and differentiation. Dysregulation of Notch signaling has been implicated in various diseases, including cancer, Alzheimer's disease, and cardiovascular disorders.

Mechanism of Action

N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide inhibits Notch signaling by binding to the gamma-secretase complex and preventing the cleavage of the Notch receptor, which is necessary for its activation. This results in the accumulation of the full-length Notch receptor, which is unable to translocate to the nucleus and activate downstream targets. N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its role as an inhibitor of Notch signaling, N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and has a high degree of selectivity for the gamma-secretase complex. N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has been extensively studied and has been shown to be effective in a variety of experimental systems. However, N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide also has some limitations. It has been shown to have off-target effects, particularly at high concentrations, and its use can be limited by its solubility in aqueous solutions.

Future Directions

There are several future directions for the use of N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide in scientific research. One area of interest is the role of Notch signaling in the development and progression of cancer. N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and further studies are needed to determine its potential as a therapeutic agent for cancer. Another area of interest is the role of Notch signaling in the development and function of the nervous system. N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has been shown to have neuroprotective effects in animal models of Alzheimer's disease, and further studies are needed to determine its potential as a therapeutic agent for neurodegenerative disorders. Finally, the development of more potent and selective inhibitors of Notch signaling, such as N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide, will be an important area of future research.

Synthesis Methods

N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide can be synthesized using a multi-step process that involves the reaction of 2,4-dichlorophenol with propionic anhydride to form 2-(2,4-dichlorophenoxy)propanoic acid. The acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 3-aminopropylthiophene-2-carboxamide to form N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide.

Scientific Research Applications

N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has been used extensively in scientific research as an inhibitor of Notch signaling. Notch signaling plays a critical role in cell fate determination and differentiation, and dysregulation of this pathway has been implicated in various diseases, including cancer, Alzheimer's disease, and cardiovascular disorders. N-(3-{[2-(2,4-dichlorophenoxy)propanoyl]amino}propyl)thiophene-2-carboxamide has been shown to inhibit Notch signaling by binding to the gamma-secretase complex and preventing the cleavage of the Notch receptor, which is necessary for its activation.